Cas no 720-01-4 (Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate)

Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate is a fluorinated pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl and chloro substituents enhance reactivity, making it valuable for nucleophilic substitution and cross-coupling reactions. The ethyl ester group improves solubility in organic solvents, facilitating further functionalization. This compound is particularly useful in the development of bioactive molecules due to its structural versatility and electron-withdrawing properties, which influence metabolic stability and binding affinity. High purity and consistent quality ensure reliable performance in research and industrial applications, supporting advancements in medicinal chemistry and crop protection.
Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate structure
720-01-4 structure
Product Name:Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate
CAS No:720-01-4
MF:C8H6ClF3N2O2
MW:254.593651294708
MDL:MFCD00173897
CID:39718
PubChem ID:2737166
Update Time:2025-10-29

Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-chloro-2-trifluoromethylpyrimidine-5-carboxylate
    • Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate
    • 4-Chloro-2-trifluoromethyl-pyrimidine-5-carboxylic acid ethyl ester
    • Ethyl-4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate
    • 4-Chloro-5-ethoxycarbonyl-2-trifluoromethylpyrimidine
    • Ethyl 2-trifluoromethyl-4-chloropyrimidine-5-carboxylate
    • Ethyl4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate
    • Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5- carboxylate
    • 5-Pyrimidinecarboxylic acid, 4-chloro-2-(trifluoromethyl)-, ethyl ester
    • DSULCDCBENGHAX-UHFFFAOYSA-N
    • BCP26764
    • 4-Chloro-2-trifluoromethyl-pyrimidine-5-carboxylicacidethylester
    • ZIN
    • AS-5167
    • 4-Chloro-5-(ethoxycarbonyl)-2-(trifluoromethyl)pyrimidine
    • ethyl 4-chloro-2-trifluoromethyl-pyrimidine-5-carboxylate
    • SCHEMBL131646
    • EN300-107577
    • FD13033
    • AC-26619
    • A9394
    • MFCD00173897
    • DTXSID20371885
    • AKOS000320373
    • FT-0626075
    • Ethyl 4-chloro-2-(trifluoromethyl)-5-pyrimidinecarboxylate, AldrichCPR
    • CS-W019492
    • AM20100685
    • J-520983
    • SB60596
    • SY027419
    • 720-01-4
    • DB-012422
    • MDL： MFCD00173897
    • Inchi： 1S/C8H6ClF3N2O2/c1-2-16-6(15)4-3-13-7(8(10,11)12)14-5(4)9/h3H,2H2,1H3
    • InChI Key： DSULCDCBENGHAX-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=O)OCC)C=NC(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 254.00700
  • Monoisotopic Mass: 254.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.449
  • Melting Point: 36-37 ºC
  • Boiling Point: 230.6℃ at 760 mmHg
  • Flash Point: 93.292°C
  • Refractive Index: 1.466
  • PSA: 52.08000
  • LogP: 2.32550
  • Solubility: Not determined

Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate Security Information

Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate Pricemore >>

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